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Compound of Interest

Compound Name: 2-Ethylpyridine

Cat. No.: B127773

Essential Safety and Handling Guide for 2-
Ethylpyridine

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle 2-
Ethylpyridine. Adherence to these procedures is critical for ensuring a safe laboratory
environment.

Chemical Properties and Hazards

2-Ethylpyridine is a colorless to pale yellow liquid with a strong, unpleasant odor.[1] It is
classified as a flammable liquid and vapor.[2][3] Vapors are heavier than air and may travel to
an ignition source, causing a flashback.[1] This substance is harmful if it comes into contact
with the skin, is inhaled, or is swallowed.[3][4] It can cause serious eye irritation and skin
irritation.[2][5]
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Property Value

CAS Number 100-71-0[5]

Molecular Formula C7HONI5][6]

Molecular Weight 107.15 g/mol [5][6]

Boiling Point 149 °C (300.2 °F)[1]

Melting Point -63 °C (-81.4 °F)[1]

Flash Point 39 °C (102.2 °F) - closed cup
Density 0.937 g/cm?3 at 20 °C (68 °F)[1]
Vapor Pressure 38 mmHg at 20 °C (68 °F)[1]
Solubility in Water 30 g/L[1]

Personal Protective Equipment (PPE)

Engineering controls, such as the use of a chemical fume hood, are the primary means of
controlling exposure.[7] However, appropriate PPE must be worn to prevent skin and eye
contact.
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[1] A face shield may

be required for splash hazards.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[5]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton™).[5]
A lab coat or chemical-
resistant apron should be

worn.[1]

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[5]

Respiratory Protection

Typically not required with
adequate ventilation. If
ventilation is insufficient, use a
NIOSH-approved respirator
with an appropriate cartridge

for organic vapors.[1][5]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1]

Operational and Handling Plan

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[5]

Use spark-proof tools and explosion-proof equipment.[1][5]

Ground and bond containers when transferring the material to prevent static discharge.[1]

. Handling Procedure:

Avoid breathing vapors or mist.[4]
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Prevent contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4][7]

Keep the container tightly closed when not in use.[1]

w

. Storage:

Store in a cool, dry, and well-ventilated area designated as a flammables area.[1][5]

Keep containers tightly closed.[1]

Store away from incompatible materials, particularly acids.[5]

Emergency Procedures
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Emergency

Procedure

Spill

Evacuate the area and remove all ignition
sources.[7] Absorb the spill with an inert material
(e.g., dry sand or earth) and place it into a
chemical waste container.[1] Ventilate the area
and wash the spill site after the material has

been removed.[7]

Fire

Use dry chemical, carbon dioxide (COZ2), or
alcohol-resistant foam to extinguish.[5] Water
spray can be used to cool fire-exposed
containers.[5] Firefighters should wear self-
contained breathing apparatus (SCBA) and full

protective gear.[1]

First Aid: Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[5]

First Aid: Skin Contact

Immediately remove all contaminated clothing
and wash the affected area with soap and plenty
of water. Seek medical attention if irritation

occurs.[5]

First Aid: Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[5]

First Aid: Ingestion

Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[5]

Disposal Plan

Dispose of 2-Ethylpyridine and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[5] It may be necessary to dispose of this
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chemical as hazardous waste.[7] Contact your institution's environmental health and safety
department for specific guidance.

Safety Workflow for Handling 2-Ethylpyridine
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Caption: Workflow for safe handling of 2-Ethylpyridine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b127773?utm_src=pdf-body-img
https://www.benchchem.com/product/b127773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

